BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sodium Decyl Sulfate: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium decy! sulfate

Cat. No.: B1323545

For Researchers, Scientists, and Drug Development Professionals

Sodium decyl sulfate (SdS), an anionic surfactant with the chemical formula C10H21NaOa4S,
plays a significant role in various scientific and industrial applications. This guide provides an
in-depth overview of its properties, experimental protocols, and potential applications, with a
focus on data relevant to research and development.

Core Properties of Sodium Decyl Sulfate

Sodium decyl sulfate consists of a 10-carbon alkyl chain (decyl group) attached to a sulfate
head group, conferring upon it amphiphilic properties. This structure allows it to reduce surface
tension and form micelles in aqueous solutions.

Physicochemical Properties

The fundamental physical and chemical characteristics of Sodium decyl sulfate are
summarized in the table below.
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Property Value Reference

IUPAC Name sodium decyl sulfate [1]

Sulfuric acid, monodecyl ester,

Synonyms sodium salt; Sodium n-decyl [2]
sulfate
CAS Number 142-87-0 [2][3]
Molecular Formula C10H21NaO4S [1][2]
Molecular Weight 260.33 g/mol [1]
Appearance White or off-white solid/powder  [2]
Solubility Soluble in water [2]
Melting Point Approximately 180-185°C [2]
Boiling Point Around 300°C [2]

Critical Micelle Concentration (CMC)

The critical micelle concentration (CMC) is a fundamental property of surfactants, representing
the concentration at which micelle formation begins. The CMC of sodium decyl sulfate is
influenced by factors such as temperature and the presence of electrolytes.

A study on the conductance of sodium decyl sulfate in aqueous and alkanol solutions has
been conducted to determine its CMC and understand its colloidal behavior.[4]

Surface Tension

As a surfactant, sodium decyl sulfate effectively reduces the surface tension of water. This
property is crucial for its function as a wetting agent, detergent, and emulsifier.[2]

Synthesis and Manufacturing

The synthesis of sodium decyl sulfate, like other alkyl sulfates, generally involves a two-step
process: sulfation of the corresponding alcohol followed by neutralization.
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General Synthesis Protocol

» Sulfation: Decyl alcohol (decanol) is reacted with a sulfonating agent, such as sulfur trioxide
or chlorosulfuric acid, to form decyl hydrogen sulfate.[5][6]

o Neutralization: The resulting decyl hydrogen sulfate is then neutralized with an alkali,
typically sodium hydroxide or sodium carbonate, to produce sodium decyl sulfate.[5][6]

A high-purity product can be obtained through subsequent concentration, drying, and crushing

of the resulting material.[7]
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General synthesis pathway for sodium alkyl sulfates.

Experimental Protocols

The characterization of sodium decyl sulfate involves various experimental techniques to
determine its fundamental properties.

Determination of Critical Micelle Concentration (CMC)

Several methods can be employed to determine the CMC of a surfactant. The choice of
method often depends on the nature of the surfactant and the desired precision.

o Conductivity Method: This technique is suitable for ionic surfactants like sodium decyl
sulfate. The conductivity of the surfactant solution is measured as a function of its
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concentration. A distinct change in the slope of the conductivity versus concentration plot

indicates the CMC.[4]

Surface Tension Method: The surface tension of the surfactant solution is measured at

various concentrations. The concentration at which the surface tension plateaus corresponds

to the CMC.[8]

Fluorescence Spectroscopy: This method utilizes a fluorescent probe that partitions

differently between the aqueous and micellar environments. A change in the fluorescence

properties of the probe with increasing surfactant concentration is used to determine the

CMC.
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General experimental workflow for CMC determination.

Applications in Research and Drug Development

While less common than its longer-chain homolog, sodium dodecyl sulfate (SDS), sodium
decyl sulfate finds applications in areas where its specific properties are advantageous.

Role as a Surfactant

e Personal Care Products: It is utilized in products like shampoos, body washes, and
toothpastes for its foaming and cleansing properties.[2]

e Cleaning Products: Sodium decyl sulfate is an effective detergent and cleaning agent for
removing dirt, grease, and stains.[2]

Potential in Drug Formulation

Anionic surfactants are widely used in the pharmaceutical industry as excipients. They can
function as:

e Solubilizing Agents: To enhance the solubility of poorly water-soluble active pharmaceutical
ingredients (APIs).[9]

o Emulsifiers: To stabilize emulsions and microemulsions.[9]

o Wetting Agents: To improve the dissolution of solid dosage forms.[9]

Safety and Handling

A comprehensive understanding of the safety profile of sodium decyl sulfate is essential for
its handling in a laboratory or industrial setting.

Hazard Identification

According to safety data sheets, sodium decyl sulfate is classified with the following hazards:
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Hazard Classification

Flammability Flammable solid

Acute Toxicity Harmful if swallowed or inhaled

Skin Corrosion/Irritation Causes skin irritation

Eye Damage/Irritation Causes serious eye damage

Specific Target Organ Toxicity May cause respiratory irritation

Aquatic Hazard Harmful to aquatic life with long-lasting effects
Source:[3]

Recommended Safety Precautions

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[3]

o Handling: Keep away from heat, sparks, open flames, and other ignition sources. Use only in
a well-ventilated area. Avoid breathing dust.[3]

o First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If
swallowed, call a poison center or doctor. If on skin, wash with plenty of water.[10]

Conclusion

Sodium decyl sulfate is an anionic surfactant with a range of properties that make it useful in
various applications, from personal care products to potentially in pharmaceutical formulations.
A thorough understanding of its physicochemical properties, particularly its CMC and surface
tension behavior, is crucial for its effective application. Adherence to appropriate safety
protocols is mandatory when handling this chemical. Further research into its specific
interactions within complex biological and chemical systems will continue to expand its utility in
scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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